
2-Aminodiphenylamine safety, handling, and
storage guidelines

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 2-Aminodiphenylamine

Cat. No.: B160148 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Storage of 2-Aminodiphenylamine

This guide provides comprehensive safety, handling, and storage information for 2-
aminodiphenylamine (CAS No. 534-85-0), intended for researchers, scientists, and

professionals in drug development. Adherence to these guidelines is crucial for minimizing risks

and ensuring a safe laboratory environment.

Hazard Identification and Classification
2-Aminodiphenylamine is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are associated with

acute toxicity and skin irritation.[1][2]

Table 1: GHS Hazard Classification for 2-Aminodiphenylamine
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1][2]

Skin Irritation Category 2
H315: Causes skin irritation[1]

[2]

Genetic Defects Suspected
H341: Suspected of causing

genetic defects[3][4]

Toxicological Properties
The toxicological properties of 2-aminodiphenylamine have not been exhaustively

investigated.[1] However, available data and classifications indicate significant health risks

upon exposure.

Table 2: Summary of Toxicological Data

Toxicity Endpoint Result Species Reference

Acute Oral Toxicity Category 4 (Harmful) Rat [1]

Acute Inhalation

Toxicity
Category 4 (Harmful) Not specified [1]

Skin Irritation Category 2 (Irritant) Not specified [1]

Eye Irritation
May cause serious

eye irritation
Not specified [2]

Carcinogenicity

Not identified as a

carcinogen by IARC,

NTP, or OSHA[1]

Not applicable [1]

Experimental Protocols for Toxicological
Assessment
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Standardized protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD), are crucial for the reliable assessment of chemical

toxicity. The following are detailed methodologies for key toxicological studies relevant to 2-
aminodiphenylamine.

Acute Oral Toxicity - Acute Toxic Class Method (Based
on OECD Guideline 423)
Objective: To determine the acute oral toxicity of a substance.

Methodology:

Test Animals: Healthy, young adult rodents (typically rats), of a single sex (usually females),

are used. The animals are fasted prior to dosing (food, but not water, is withheld overnight).

[5]

Dose Administration: The test substance is administered in a single dose by oral gavage.

The starting dose is selected from one of four fixed levels: 5, 50, 300, and 2000 mg/kg body

weight.[6]

Procedure: The test is conducted in a stepwise manner, using three animals per step. The

absence or presence of compound-related mortality at one step determines the next step:

If mortality occurs, the test is repeated at a lower dose level.

If no mortality occurs, the test is repeated at a higher dose level.

Observations: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days.[7] All animals are subjected to a gross necropsy at the end

of the observation period.[7]

Skin Irritation/Corrosion (Based on OECD Guideline 404)
Objective: To determine the potential of a substance to cause skin irritation or corrosion.

Methodology:

Test Animal: A single albino rabbit is typically used for the initial test.
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Dose Application: A small area of the animal's skin (approximately 6 cm²) is clipped free of

fur. 0.5 g of the solid test substance (moistened with a small amount of water) is applied to

the skin under a gauze patch.

Exposure: The test substance is applied for a duration of four hours. After exposure, the

residual substance is removed.

Observations: The skin is examined for signs of erythema (redness) and edema (swelling) at

1, 24, 48, and 72 hours after patch removal. Observations continue for 14 days to assess the

reversibility of any effects.

Confirmatory Test: If a corrosive effect is not observed in the initial test, a confirmatory test

with two additional animals is performed.

Acute Inhalation Toxicity - Acute Toxic Class Method
(Based on OECD Guideline 436)
Objective: To determine the acute toxicity of a substance when inhaled.

Methodology:

Test Animals: Healthy young adult rats, three of each sex per step, are used.

Exposure: Animals are exposed to the test substance as a dust or aerosol in an inhalation

chamber for four hours.

Concentrations: The starting concentration is selected from one of four fixed levels

corresponding to GHS categories.

Procedure: The test is conducted in a stepwise manner. The absence or presence of

compound-related mortality at one step determines the next.

Observations: Animals are observed daily for clinical signs of toxicity for at least 14 days.

Body weights are determined at least weekly. All animals undergo a gross necropsy.

Safety and Handling
Engineering Controls:
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Work should be conducted in a well-ventilated area, preferably under a chemical fume hood,

to avoid the inhalation of dust.[1]

Personal Protective Equipment (PPE):

Proper PPE is mandatory to prevent skin and eye contact, and inhalation.

Table 3: Recommended Personal Protective Equipment

Body Part Equipment Specifications

Respiratory Respirator

Required when dusts are

generated. N95 (US) or

equivalent.[1][8]

Hands Gloves
Chemical-resistant gloves

(e.g., nitrile rubber).[1]

Eyes/Face Safety Glasses, Face Shield
Wear safety glasses with side

shields or a face shield.[8]

Skin/Body Lab Coat, Protective Clothing
Wear a lab coat and ensure

skin is not exposed.[1]

Hygiene Measures:

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the work area.[1]

Remove contaminated clothing immediately and wash it before reuse.[1]

Storage Requirements
Proper storage is essential to maintain the stability of 2-aminodiphenylamine and to prevent

hazardous reactions.

Table 4: Storage Conditions for 2-Aminodiphenylamine
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Parameter Requirement

General
Keep container tightly closed in a dry and well-

ventilated place.[1][9]

Temperature Store at room temperature.[9]

Light Light sensitive; store in the dark.[1][9]

Incompatibilities
Acid chlorides, acid anhydrides, chloroformates,

and strong oxidizing agents.[9]

Emergency Procedures
First Aid Measures:

General Advice: Show the Safety Data Sheet to the doctor in attendance.[1]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower.[1]

In Case of Eye Contact: Rinse out with plenty of water. Remove contact lenses.[1]

If Swallowed: Immediately make the victim drink water (two glasses at most). Consult a

physician.[1]

Firefighting Measures:

Suitable Extinguishing Media: Water, foam, carbon dioxide (CO2), dry powder.[1]

Specific Hazards: Combustible. Hazardous combustion gases or vapors may develop in the

event of a fire, including carbon oxides and nitrogen oxides (NOx).[1]

Protective Equipment: Wear self-contained breathing apparatus. Prevent skin contact by

wearing suitable protective clothing or by keeping a safe distance.[1]
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Accidental Release Measures:

Personal Precautions: Avoid inhalation of dust and substance contact. Ensure adequate

ventilation. Evacuate the danger area and consult an expert.[1]

Environmental Precautions: Do not let the product enter drains.[1]

Containment and Cleanup: Cover drains. Collect, bind, and pump off spills. Take up the

material dry and dispose of it properly. Clean the affected area. Avoid the generation of dust.

[1]

Logical Workflow for Safe Handling and
Management
The following diagram illustrates the logical workflow for the safe management of 2-
aminodiphenylamine in a research setting.

A logical workflow for the safe management of 2-aminodiphenylamine.

This comprehensive guide is intended to provide essential information for the safe handling,

storage, and use of 2-aminodiphenylamine. It is imperative that all personnel are thoroughly

trained on these procedures and have access to the full Safety Data Sheet before working with

this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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